Cas no 1361764-82-0 (Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1361764-82-0
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932639
• Update Time: 2025-06-30

Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11F5N2O2/c1-20-8(19)3-5-2-6(10(12)13)9(11(14,15)16)18-7(5)4-17/h2,10H,3-4,17H2,1H3
• InChI Key： ZSWLDLGSDUMKKQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)N=C(CN)C(CC(=O)OC)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1361764-82-0)

The compound Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1361764-82-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery and precision agriculture, where fluorinated molecules are prized for their ability to improve efficacy and reduce environmental impact. The compound’s CAS No. 1361764-82-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate involves multi-step organic transformations, often leveraging modern catalytic methods and green chemistry principles. Its aminomethyl and ester functionalities provide versatile handles for further derivatization, making it a cornerstone in medicinal chemistry. Researchers exploring heterocyclic compounds or fluorine chemistry will find this compound particularly intriguing, as it exemplifies the synergy between structural complexity and functional utility.

From an industrial perspective, Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate is often discussed in the context of patent literature and process optimization. Companies are investing in scalable synthetic routes to meet the rising demand for fluorinated intermediates. The compound’s CAS No. 1361764-82-0 is also associated with proprietary technologies, highlighting its commercial significance. For those interested in intellectual property or chemical manufacturing, this compound offers a compelling case study.

Environmental and regulatory considerations are another hot topic linked to Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate. As sustainability becomes a priority, researchers are evaluating the ecological footprint of fluorinated compounds. The difluoromethyl and trifluoromethyl groups, while beneficial for performance, also prompt discussions about biodegradability and toxicity profiling. This dual focus on innovation and responsibility underscores the compound’s role in shaping future chemical practices.

In summary, Methyl 2-(aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1361764-82-0) is a multifaceted compound with broad implications for science and industry. Its structural elegance, combined with its applicability in life sciences and material innovation, ensures its continued prominence in research agendas worldwide. Whether you’re a chemist, a patent analyst, or a sustainability advocate, this compound offers rich insights into the evolving landscape of modern chemistry.